molecular formula C15H17NO2 B8362978 2-Amino-3-[hydroxy(phenyl)methyl]benzeneethanol

2-Amino-3-[hydroxy(phenyl)methyl]benzeneethanol

Cat. No.: B8362978
M. Wt: 243.30 g/mol
InChI Key: TUMGIRNKPLXTFW-UHFFFAOYSA-N
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Description

2-Amino-3-[hydroxy(phenyl)methyl]benzeneethanol is a useful research compound. Its molecular formula is C15H17NO2 and its molecular weight is 243.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C15H17NO2

Molecular Weight

243.30 g/mol

IUPAC Name

2-[2-amino-3-[hydroxy(phenyl)methyl]phenyl]ethanol

InChI

InChI=1S/C15H17NO2/c16-14-11(9-10-17)7-4-8-13(14)15(18)12-5-2-1-3-6-12/h1-8,15,17-18H,9-10,16H2

InChI Key

TUMGIRNKPLXTFW-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(C2=CC=CC(=C2N)CCO)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 5.5 g (0.145 mole) of lithium aluminum hydride in 60 ml of dry tetrahydrofuran was treated with 19.4 g (0.0685 mole) of 2-amino-3-benzoyl benzeneacetic acid, ethyl ester dissolved in 120 ml of dry tetrahydrofuran stirred under nitrogen. After addition was complete, the mixture was continued at reflux for 2 hours. The mixture was then cooled, treated with successive additions of 5.5 ml of water, 5.5 ml of 15% sodium hydroxide and 16.5 ml of water. The mixture was then filtered, the filtrate stripped and the residue recrystallized from toluene. The titled compound (10.2 g) was obtained as pinkish needles,
Quantity
5.5 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
19.4 g
Type
reactant
Reaction Step Two
Name
Quantity
5.5 mL
Type
reactant
Reaction Step Three
Quantity
5.5 mL
Type
reactant
Reaction Step Three
Name
Quantity
16.5 mL
Type
reactant
Reaction Step Three
Quantity
120 mL
Type
solvent
Reaction Step Four

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